Cas no 64780-04-7 (BENZOIC ACID, 5-BENZOYL-2-METHOXY-, METHYL ESTER)

• Product Name: BENZOIC ACID, 5-BENZOYL-2-METHOXY-, METHYL ESTER
• CAS No: 64780-04-7
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD32067728
• CID: 3389645
• PubChem ID: 22917133
• Update Time: 2025-10-22

BENZOIC ACID, 5-BENZOYL-2-METHOXY-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 5-BENZOYL-2-METHOXY-, METHYL ESTER
• SCHEMBL8809883
• 64780-04-7
• 5-benzoyl-2-methoxy-benzoicacidmethylester

• MDL： MFCD32067728
• Inchi： 1S/C16H14O4/c1-19-14-9-8-12(10-13(14)16(18)20-2)15(17)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： TWKBRLSTIOMVTB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C2C=CC=CC=2)=O)C=C1C(=O)OC

Computed Properties

• Exact Mass: 270.08920892Da
• Monoisotopic Mass: 270.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų

Additional information on BENZOIC ACID, 5-BENZOYL-2-METHOXY-, METHYL ESTER

Comprehensive Analysis of BENZOIC ACID, 5-BENZOYL-2-METHOXY-, METHYL ESTER (CAS No. 64780-04-7)

BENZOIC ACID, 5-BENZOYL-2-METHOXY-, METHYL ESTER (CAS No. 64780-04-7) is a specialized organic compound widely utilized in the fragrance, cosmetic, and pharmaceutical industries. Its unique molecular structure, featuring a benzoyl group and a methoxy substituent, makes it a valuable intermediate in synthesizing aromatic esters. This compound is particularly noted for its role in creating long-lasting floral scents and UV-stable formulations, aligning with the growing demand for sustainable and high-performance ingredients.

In recent years, the compound has gained attention due to its potential applications in green chemistry and biodegradable materials. Researchers are exploring its use in eco-friendly sunscreens and non-toxic plasticizers, addressing consumer concerns about environmental impact. The methyl ester group enhances its solubility in organic solvents, making it a versatile candidate for advanced polymer coatings and controlled-release drug delivery systems.

From a technical perspective, BENZOIC ACID, 5-BENZOYL-2-METHOXY-, METHYL ESTER exhibits excellent thermal stability and low volatility, which are critical for industrial processes requiring high-temperature resistance. Its CAS No. 64780-04-7 is frequently searched in patent databases, reflecting its relevance in intellectual property related to specialty chemicals. Analytical methods such as HPLC and GC-MS are commonly employed to ensure purity, meeting stringent regulatory standards like those of the FDA and REACH.

Market trends indicate rising interest in multifunctional additives, where this compound’s dual role as a fragrance fixative and light stabilizer offers competitive advantages. Formulators increasingly seek synergistic blends combining 5-benzoyl-2-methoxy derivatives with natural extracts to cater to the clean beauty movement. Additionally, its compatibility with bio-based solvents positions it as a key player in the shift toward circular economy models.

Future research directions may focus on optimizing synthetic pathways to reduce energy consumption, leveraging catalytic technologies. As consumers prioritize transparency in ingredient sourcing, suppliers of CAS No. 64780-04-7 are adopting blockchain traceability to verify supply chains. This aligns with global initiatives such as the UN Sustainable Development Goals, particularly Goal 12 (Responsible Consumption and Production).

In conclusion, BENZOIC ACID, 5-BENZOYL-2-METHOXY-, METHYL ESTER represents a convergence of innovation and sustainability. Its adaptability across industries—from personal care to advanced materials—underscores its enduring value. As regulatory frameworks evolve and consumer preferences shift, this compound is poised to remain at the forefront of next-generation chemical solutions.